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Compound of Interest

Compound Name:
N-(2-phenylethyl)oxolan-3-amine

hydrochloride

CAS No.: 1375989-93-7

Cat. No.: B1377304

Get Quote

Executive Summary
N-(2-phenylethyl)oxolan-3-amine hydrochloride (also known as N-phenethyltetrahydrofuran-

3-amine HCl) represents a specific structural class of secondary amine salts often utilized as

intermediates in the synthesis of analgesics and heterocyclic pharmaceutical scaffolds.[1][2][3]

[4][5][6]

This guide provides a theoretical structural elucidation based on fragment analysis. Because

direct spectral databases for this specific intermediate are often proprietary, this guide

synthesizes data from established pharmacophores (Phenethylamines and Tetrahydrofurans)

to provide a high-confidence predictive baseline. It compares this target against its most

common structural competitor: N-(2-phenylethyl)piperidin-4-amine (N-phenethyl-4-piperidine).

Part 1: Structural Breakdown & Predicted Characteristic
Peaks
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To accurately interpret the FTIR spectrum of this molecule, we must deconstruct it into three

distinct vibrational zones.

Zone 1: The Cationic Amine Head (

)
As a hydrochloride salt, the nitrogen is protonated. This dramatically alters the spectrum

compared to the free base.

Broad Ammonium Band (2400–3000 cm⁻¹): The most dominant feature. A wide, jagged

absorption band caused by strong hydrogen bonding of the

ion pair. This often obscures the C-H stretching region.

Combination Bands (2000–2500 cm⁻¹): A series of weak overtone bands often visible on the

shoulder of the ammonium band.

N-H Bending (~1580–1620 cm⁻¹): A "scissoring" vibration of the

group.

Zone 2: The Oxolane (Tetrahydrofuran) Core
This is the fingerprint discriminator that distinguishes this molecule from piperidine analogs.

C-O-C Cyclic Ether Stretch (1060–1150 cm⁻¹): The oxolane ring exhibits a strong,

characteristic antisymmetric stretching vibration. Look for a sharp, intense doublet or singlet

around 1080–1100 cm⁻¹.

Ring Breathing (~900–950 cm⁻¹): Pulsation of the five-membered ring.

Zone 3: The Phenethyl Tail (Monosubstituted Benzene)[1]
Aromatic C-H Stretch (>3000 cm⁻¹): Sharp, weak peaks just above 3000 cm⁻¹.

Ring Skeletal Vibrations (1450, 1495, 1600 cm⁻¹): The "classic" aromatic doublet/triplet.
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Out-of-Plane (OOP) Bending (690–710 cm⁻¹ & 730–770 cm⁻¹): Two strong bands indicating

a monosubstituted benzene ring.

Part 2: Comparative Analysis (Target vs. Alternative)
Objective: Distinguish the target (Oxolane derivative) from the common opioid precursor

(Piperidine derivative).

Feature
Target MoleculeN-(2-
phenylethyl)oxolan
-3-amine HCl

Alternative /

AnalogN-(2-
phenylethyl)piperid
in-4-amine HCl

Differentiation Logic

Core Ring
5-membered Ether

(Oxolane)

6-membered Amine

(Piperidine)
Primary Differentiator

Key Peak (1000-1150

cm⁻¹)

Strong C-O-C Stretch

(~1080–1100 cm⁻¹)

Weak/Absent (Only C-

C/C-N skeletal

vibrations)

The presence of a

strong ether band

confirms the Oxolane

ring.

Amine Environment

Secondary Amine Salt

(

)

Secondary Amine Salt

(

)

Both show broad

ammonium bands

(2400-3000 cm⁻¹); not

useful for

differentiation.

Fingerprint (800-1000

cm⁻¹)

Ring breathing ~900-

950 cm⁻¹

Ring breathing ~950-

1000 cm⁻¹

Piperidine ring

breathing is typically

higher energy due to

6-membered stability.

Aromatic Region
Monosubstituted

Benzene

Monosubstituted

Benzene

Identical (700/750

cm⁻¹ OOP bends).

Part 3: Experimental Protocol
Context: Hydrochloride salts are frequently hygroscopic. Moisture absorption will create broad

O-H bands (3300-3500 cm⁻¹) that confuse the N-H analysis.
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Method A: ATR (Attenuated Total Reflectance) - Recommended for
Speed

Crystal Selection: Use a Diamond or ZnSe crystal.

Background: Collect a 32-scan background of the clean crystal.

Sample Prep: Place ~5 mg of the solid HCl salt directly on the crystal.

Compression: Apply high pressure using the anvil. Note: Ensure the sample is dry. If

"mushy," dry in a desiccator first.

Acquisition: Scan 4000–600 cm⁻¹ at 4 cm⁻¹ resolution.

Method B: KBr Pellet - Recommended for Resolution
Ratio: Mix 1-2 mg of sample with 200 mg of dry KBr powder (spectroscopic grade).

Grinding: Grind in an agate mortar until a fine, uniform powder is achieved. Do not over-grind

to avoid moisture uptake.

Pressing: Press at 8-10 tons for 2 minutes to form a transparent disc.

Advantage: KBr pellets often resolve the "Ammonium Combination Bands" (2000-2500 cm⁻¹)

better than ATR.

Part 4: Structural Confirmation Logic (Decision Tree)
The following diagram outlines the logical flow for confirming the identity of the molecule using

FTIR data.
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Unknown Sample Spectrum

Check 2400-3000 cm⁻¹
Broad Band?

Amine Salt Confirmed
(HCl Form)

Yes

Check 690-750 cm⁻¹
Two Strong Peaks?

Monosubstituted Benzene
(Phenethyl Group) Confirmed

Yes

Check 1060-1100 cm⁻¹
Strong C-O-C Stretch?

Target Identified:
N-(2-phenylethyl)oxolan-3-amine

Yes (Strong Band)

Alternative Identified:
Piperidine Analog

No (Weak/Absent)

Click to download full resolution via product page

Caption: Logical workflow for distinguishing the target oxolane derivative from piperidine

analogs using key spectral markers.

Part 5: Detailed Peak Assignment Table
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Wavenumber
(cm⁻¹)

Intensity
Functional Group
Assignment

Structural Origin

3020–3080 Weak, Sharp
C-H Stretch (

)

Aromatic Ring

(Phenethyl)

2800–3000 Broad, Strong

N-H Stretch / C-H

Stretch (

)

Amine Salt (

) overlap with Alkyl

chains

2400–2800 Medium, Broad Ammonium Overtones
HCl Salt

Characteristic

1950, 1870, 1800 Very Weak Aromatic Overtones
Monosubstituted

Benzene Pattern

1600, 1495 Medium, Sharp C=C Ring Stretch Aromatic Ring

1580–1620 Medium N-H Bending Secondary Amine Salt

1450–1470 Medium CH₂ Scissoring
Alkyl Chains (Ethyl +

Ring)

1060–1100 Strong
C-O-C Antisymmetric

Stretch

Oxolane (THF) Ring

(Critical Identifier)

740–750 Strong
C-H Out-of-Plane

Bend

Monosubstituted

Benzene (5 adjacent

H)

690–710 Strong Ring Deformation
Monosubstituted

Benzene

References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of

Organic Compounds. 7th Edition. John Wiley & Sons.[7] (Standard text for Amine Salt and

Ether assignments).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NIST Chemistry WebBook.Infrared Spectrum of Phenethylamine Hydrochloride. National

Institute of Standards and Technology.[3] Available at: [Link]

NIST Chemistry WebBook.Infrared Spectrum of Tetrahydrofuran. National Institute of

Standards and Technology.[3] Available at: [Link]

Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia
of Analytical Chemistry. R.A. Meyers (Ed.). pp. 10815-10837. John Wiley & Sons Ltd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

2. CN109851594B - Method for synthesizing 3-aminomethyl tetrahydrofuran by taking furan
as raw material - Google Patents [patents.google.com]

3. Phenethylamine, p-methoxy-α-methyl-, hydrochloride [webbook.nist.gov]

4. rsc.org [rsc.org]

5. (S)-TETRAHYDROFURAN-3-AMINE HYDROCHLORIDE | 204512-95-8
[chemicalbook.com]

6. dovepress.com [dovepress.com]

7. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Structural Elucidation & Comparative FTIR Guide: N-(2-
phenylethyl)oxolan-3-amine HCl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1377304/docs#structural-elucidation-comparative-ftir-
guide-n-2-phenylethyl-oxolan-3-amine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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